Cas no 648891-16-1 (Pyrazinamine, 5-bromo-3-[(3,4-dimethoxyphenyl)methoxy]-)

• Product Name: Pyrazinamine, 5-bromo-3-[(3,4-dimethoxyphenyl)methoxy]-
• CAS No: 648891-16-1
• MF: C₁₃H₁₄BrN₃O₃
• MW: 340.172562122345
• CID: 1683565
• Update Time: 2024-09-03

Pyrazinamine, 5-bromo-3-[(3,4-dimethoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 5-bromo-3-[(3,4-dimethoxyphenyl)methoxy]-
• 2-Pyrazinamine, 5-bromo-3-[(3,4-dimethoxyphenyl)methoxy]-

• Inchi： 1S/C13H14BrN3O3/c1-18-9-4-3-8(5-10(9)19-2)7-20-13-12(15)16-6-11(14)17-13/h3-6H,7H2,1-2H3,(H2,15,16)
• InChI Key： JEKPKTJSNUEJGT-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Br)N=C1OCC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 339.02192

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• Boiling Point: 442.0±40.0 °C(Predicted)
• PSA: 79.49
• pka: 1.77±0.10(Predicted)